Cas no 1807190-76-6 (4-Bromo-2-fluoro-6-hydroxybenzamide)
4-Bromo-2-fluoro-6-hydroxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-fluoro-6-hydroxybenzamide
- 4-Bromo-2-fluoro-6-hydroxy-benzamide
-
- MDL: MFCD28738879
- Inchi: 1S/C7H5BrFNO2/c8-3-1-4(9)6(7(10)12)5(11)2-3/h1-2,11H,(H2,10,12)
- InChI Key: RNLSUWAADGQIJC-UHFFFAOYSA-N
- SMILES: C(N)(=O)C1=C(O)C=C(Br)C=C1F
Computed Properties
- Exact Mass: 232.949
- Monoisotopic Mass: 232.949
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
4-Bromo-2-fluoro-6-hydroxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1294622-50mg |
4-Bromo-2-fluoro-6-hydroxy-benzamide |
1807190-76-6 | 95% | 50mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294622-100mg |
4-Bromo-2-fluoro-6-hydroxy-benzamide |
1807190-76-6 | 95% | 100mg |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294622-100mg |
4-Bromo-2-fluoro-6-hydroxy-benzamide |
1807190-76-6 | 95% | 100mg |
$780 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1294622-50mg |
4-Bromo-2-fluoro-6-hydroxy-benzamide |
1807190-76-6 | 95% | 50mg |
$455 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1294622-100mg |
4-Bromo-2-fluoro-6-hydroxy-benzamide |
1807190-76-6 | 95% | 100mg |
$780 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1294622-50mg |
4-Bromo-2-fluoro-6-hydroxy-benzamide |
1807190-76-6 | 95% | 50mg |
$455 | 2025-02-28 |
4-Bromo-2-fluoro-6-hydroxybenzamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-Bromo-2-fluoro-6-hydroxybenzamide
Chemical Profile of 4-Bromo-2-fluoro-6-hydroxybenzamide (CAS No. 1807190-76-6)
4-Bromo-2-fluoro-6-hydroxybenzamide, identified by its Chemical Abstracts Service (CAS) number 1807190-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by the presence of an amide functional group attached to a benzene ring. The structural features of 4-Bromo-2-fluoro-6-hydroxybenzamide include a bromine atom at the 4-position, a fluorine atom at the 2-position, and a hydroxyl group at the 6-position, which collectively contribute to its unique chemical properties and potential biological activities.
The synthesis and application of 4-Bromo-2-fluoro-6-hydroxybenzamide have been extensively studied due to its utility as a key intermediate in the development of various pharmaceutical agents. The benzene ring, with its electron-withdrawing substituents, enhances the reactivity of the amide group, making it a versatile building block for further functionalization. This compound has been explored in the synthesis of molecules targeting neurological disorders, inflammatory conditions, and other therapeutic areas where precise molecular interactions are crucial.
In recent years, 4-Bromo-2-fluoro-6-hydroxybenzamide has been investigated for its potential role in modulating biological pathways associated with cancer and infectious diseases. The presence of both bromine and fluorine atoms imparts electronic and steric effects that can influence binding affinity to biological targets. For instance, studies have shown that benzamides with halogenated substituents exhibit enhanced potency against certain enzymes and receptors involved in disease progression. The hydroxyl group at the 6-position further enhances solubility and bioavailability, making it an attractive candidate for drug development.
One of the most compelling aspects of 4-Bromo-2-fluoro-6-hydroxybenzamide is its role as a scaffold for structure-activity relationship (SAR) studies. Researchers have utilized this compound to derive novel derivatives with improved pharmacokinetic profiles and reduced side effects. The bromine atom, in particular, has been found to be a critical moiety for optimizing binding interactions with protein targets. By systematically modifying other parts of the molecule while retaining the core 4-Bromo-2-fluoro-6-hydroxybenzamide structure, scientists have been able to generate compounds with enhanced therapeutic efficacy.
The pharmaceutical industry has shown considerable interest in 4-Bromo-2-fluoro-6-hydroxybenzamide due to its potential as a lead compound for drug discovery programs. Its unique structural attributes allow for flexible chemical modifications, enabling the design of molecules with tailored biological activities. For example, researchers have explored its use in developing inhibitors targeting enzymes such as kinases and proteases, which are overexpressed in various diseases. The ability to fine-tune the electronic properties of the benzamide core through strategic substitution has opened new avenues for therapeutic intervention.
Advances in computational chemistry have further facilitated the study of 4-Bromo-2-fluoro-6-hydroxybenzamide by enabling high-throughput virtual screening and molecular docking simulations. These techniques have allowed researchers to predict binding affinities and optimize lead compounds before experimental validation. The integration of machine learning algorithms has enhanced predictive accuracy, making it possible to identify promising derivatives of 4-Bromo-2-fluoro-6-hydroxybenzamide more efficiently. This interdisciplinary approach has accelerated the drug discovery process and reduced time-to-market for novel therapeutics.
The synthetic methodologies employed for preparing 4-Bromo-2-fluoro-6-hydroxybenzamide are also noteworthy. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to ensure high yields and purity. However, recent innovations in synthetic chemistry have led to more streamlined protocols that minimize waste and improve scalability. These advancements are crucial for translating laboratory discoveries into commercially viable pharmaceuticals.
Evaluation of 4-Bromo-2-fluoro-6-hydroxybenzamide in preclinical models has revealed promising results regarding its pharmacological effects. In vitro studies have demonstrated its ability to interact with specific biological targets, suggesting potential therapeutic benefits in treating conditions such as cancer and inflammation. While further research is needed to fully elucidate its mechanism of action, these preliminary findings underscore its significance as a pharmacological tool.
The future direction of research on 4-Bromo-2-fluoro-6-hydroxybenzamide lies in expanding its applications across diverse therapeutic domains. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating basic research into clinical applications. By leveraging cutting-edge technologies such as CRISPR gene editing and next-generation sequencing, scientists can gain deeper insights into how this compound interacts with biological systems.
In conclusion,4-Bromo-2-fluoro-6-hydroxybenzamide (CAS No. 1807190-76-6) represents a valuable asset in modern drug discovery efforts due to its unique structural features and versatile reactivity. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in medicinal chemistry research. As scientific understanding continues to evolve,4-Bromo-2-fluoro-6-hydroxybenzamide is poised to play a pivotal role in developing innovative treatments for human diseases.
1807190-76-6 (4-Bromo-2-fluoro-6-hydroxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)